N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)acetamide

• IUPAC Name: N-[[2-[benzyl(methyl)amino]pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C16H19N3O/c1-13(20)18-11-15-9-6-10-17-16(15)19(2)12-14-7-4-3-5-8-14/h3-10H,11-12H2,1-2H3,(H,18,20)
• InChI Key: BSHPJXCEBSYDOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=C(N=CC=C1)N(C)CC2=CC=CC=C2
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

Synthesis Analysis

The synthesis of amides can be achieved through several methods. One common method is the reaction of an acid chloride with a primary or secondary amine. Another method involves the reduction of nitriles. The Leuckart reaction, which involves the reductive amination of aldehydes or ketones, could also be a potential method for synthesizing this compound.

Chemical Reactions Analysis

Amides can undergo a variety of chemical reactions. One common reaction is hydrolysis, which can occur under both acidic and alkaline conditions. In acidic conditions, an amide reacts with water to form a carboxylic acid and an ammonium ion. Under alkaline conditions, an amide reacts with a hydroxide ion to form a carboxylate ion and ammonia.